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Compound of Interest

Compound Name: Etilefrine

Cat. No.: B15619400

For Researchers, Scientists, and Drug Development Professionals

Abstract

Etilefrine is a sympathomimetic amine used clinically for the treatment of orthostatic
hypotension. This technical guide provides a detailed overview of its chemical structure and a
comprehensive examination of its chemical synthesis. The document outlines a common
synthetic route, including detailed experimental protocols, and presents key chemical data in a
structured format. Furthermore, a visualization of the synthesis pathway is provided to facilitate
a clear understanding of the process.

Chemical Structure of Etilefrine

Etilefrine, chemically known as (*)-1-(3-hydroxyphenyl)-2-(ethylamino)ethanol, is a synthetic
adrenergic agonist. Its structure features a catecholamine-like framework, which is crucial for
its pharmacological activity. The hydrochloride salt is the common pharmaceutical formulation.

Table 1: Chemical and Physical Properties of Etilefrine Hydrochloride
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Property Value Reference

3-[2-(ethylamino)-1-

IUPAC Name hydroxyethyllphenol;hydrochlo  [1][2]
ride

Molecular Formula C10H16CINO2 [2]

Molecular Weight 217.69 g/mol [2]

CAS Number 943-17-9 [2]

Appearance White crystalline powder [3]

N Very soluble in water, freely
Solubility _ [3]
soluble in ethanol

Melting Point Approximately 121 °C [4]
CCNCC(C1=CC(=CC=C1)0)O

SMILES [2]
.Cl
KTNROWWHOBZQGK-

InChiKey [2]

UHFFFAOYSA-N

Synthesis of Etilefrine Hydrochloride

A common and effective method for the synthesis of Etilefrine hydrochloride involves a two-
step process starting from a-bromo-m-hydroxyacetophenone. The synthesis pathway is
outlined below.

Synthesis Pathway

The synthesis proceeds via two key transformations: an amination reaction followed by a
catalytic hydrogenation to reduce the ketone and effect debenzylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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